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Compound of Interest

Compound Name:

1-(3-

Bromophenyl)cyclopropanecarbon

itrile

Cat. No.: B182235 Get Quote

Technical Support Center: 1-(3-
Bromophenyl)cyclopropanecarbonitrile
This technical support guide provides essential information for the safe handling and storage of

1-(3-Bromophenyl)cyclopropanecarbonitrile. Researchers, scientists, and drug

development professionals should review this information before working with this compound.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-(3-
Bromophenyl)cyclopropanecarbonitrile?

A1: A comprehensive Safety Data Sheet (SDS) for 1-(3-
Bromophenyl)cyclopropanecarbonitrile is not readily available. However, based on its

chemical structure and data from analogous compounds, it should be handled as a

combustible solid that may be harmful if swallowed, cause skin and eye irritation, and may

cause respiratory irritation. For example, the related compound (3-Bromophenyl)acetonitrile is

classified as an acute oral, dermal, and inhalation toxicity category 4 substance, a skin and eye

irritant (Category 2), and may cause respiratory irritation.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?
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A2: When handling 1-(3-Bromophenyl)cyclopropanecarbonitrile, appropriate personal

protective equipment should be worn. This includes:

Eye Protection: Chemical safety goggles or eyeglasses as described by OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Q3: What are the proper storage conditions for 1-(3-
Bromophenyl)cyclopropanecarbonitrile?

A3: The compound should be stored in a tightly closed container in a dry, cool, and well-

ventilated place.[2][3][4] It is classified as a Storage Class 11 combustible solid. Keep the

container away from heat and sources of ignition.[1]

Q4: What materials are incompatible with 1-(3-Bromophenyl)cyclopropanecarbonitrile?

A4: While specific incompatibility data for this compound is limited, based on related structures,

it is prudent to avoid contact with strong oxidizing agents and strong bases.[1][5]

Q5: What should I do in case of a spill?

A5: In the event of a spill, ensure adequate ventilation and wear appropriate personal

protective equipment.[1] For solid materials, sweep or shovel the spill into a suitable container

for disposal.[6] Avoid generating dust.[2][3]
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Issue Possible Cause Troubleshooting Steps

Eye or Skin Irritation
Direct contact with the

compound.

Eyes: Immediately flush with

plenty of water for at least 15

minutes, also under the

eyelids. If eye irritation

persists, get medical

advice/attention.[5] Skin: Wash

off immediately with soap and

plenty of water while removing

all contaminated clothing and

shoes. If skin irritation occurs,

get medical advice/attention.[5]

Inhalation of Dust
Improper handling, lack of

ventilation.

Move the person to fresh air

and keep them comfortable for

breathing. If not breathing, give

artificial respiration. Call a

POISON CENTER or doctor if

you feel unwell.[3][5]

Accidental Ingestion Poor laboratory hygiene.

Clean mouth with water and

get medical attention. Do NOT

induce vomiting.[5][6]

Quantitative Data Summary
A complete set of quantitative data for 1-(3-Bromophenyl)cyclopropanecarbonitrile is not

available. The following table includes data for related compounds and should be used for

guidance with caution.
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Property Value Compound Source

Molecular Weight 222.08 g/mol

1-(3-

Bromophenyl)cyclopro

panecarbonitrile

[7]

Form Solid

1-(3-

Bromophenyl)cyclopro

panecarbonitrile

Melting Point 84°C

1-(4-

bromophenyl)cyclopro

panecarbonitrile

[4]

Boiling Point
321.4±35.0 °C

(Predicted)

1-(4-

bromophenyl)cyclopro

panecarbonitrile

[4]

Flash Point > 110 °C / > 230 °F

(3-

Bromophenyl)acetonit

rile

[1]

Storage Class
11 (Combustible

Solids)

1-(3-

Bromophenyl)cyclopro

panecarbonitrile

Experimental Protocols
Standard Operating Procedure for Handling and Weighing

Preparation:

Ensure the work area (e.g., a chemical fume hood) is clean and uncluttered.

Verify that an eyewash station and safety shower are accessible.[1]

Don the required personal protective equipment (PPE): safety goggles, lab coat, and

compatible chemical-resistant gloves.

Handling:
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Handle the compound in a well-ventilated area, preferably a chemical fume hood, to avoid

the formation and inhalation of dust.[2][3]

Use non-sparking tools to prevent ignition sources.[2][3]

Avoid contact with skin and eyes.[2][3]

Weighing:

Use a clean, dry spatula and weighing paper or a suitable container.

Carefully transfer the desired amount of the solid.

If any material is spilled, clean it up immediately following the spill response procedure.

Storage:

After weighing, securely close the container.[2][3][4]

Return the container to its designated storage location, which should be a dry, cool, and

well-ventilated area.[2][3][4]

Decontamination:

Clean all equipment used during the process.

Dispose of any contaminated materials (e.g., weighing paper, gloves) in accordance with

institutional and local regulations.

Wash hands thoroughly after handling.

Visualizations
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Preparation Handling

Cleanup & Storage

EmergencyDon PPE Prepare Well-Ventilated Area
Proceed with caution

Weigh CompoundProceed with caution Transfer to Reaction

Spill Occurs

Potential Hazard

Exposure Occurs

Clean Equipment Dispose of Waste Store Securely

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-(3-Bromophenyl)cyclopropanecarbonitrile.
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Issue Encountered

What is the nature of the issue?

Chemical Spill

Spill

Personal Exposure

Exposure

Isolate area. 
 Wear appropriate PPE. 

 Sweep solid into a container. 
 Dispose of according to regulations.

Type of Exposure?

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Remove contaminated clothing. 
 Wash with soap and water. 

 Seek medical attention if irritation persists.

Rinse with water for 15 mins. 
 Remove contact lenses. 
 Seek medical attention.

Move to fresh air. 
 If not breathing, give artificial respiration. 

 Seek medical attention.

Click to download full resolution via product page

Caption: Troubleshooting guide for common issues during handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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